3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 3-iodo-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C8H10IN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key: OZULUFUHMFFLQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=NC=NC(=C2C(=N1)I)N
• Molecular Formula: C8H10IN5
• DSSTOX Substance ID: DTXSID80648005
• Molecular Weight: 303.10 g/mol
• CAS RN: 862730-04-9

Description

3-Iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound with the CAS Number: 862730-04-9. It has a molecular weight of 303.11. The compound is stored in a dark place, under an inert atmosphere, at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10IN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12). This indicates the presence of iodine, isopropyl, and pyrazolo[3,4-d]pyrimidin-4-amine groups in the molecule.

Physical And Chemical Properties Analysis

This compound is a solid. The compound should be kept in a dark place, under an inert atmosphere, at 2-8°C.

Scientific Research Applications

Chemical Properties

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Synthesis

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Anticancer Activity

. However, specific details about the anticancer activity of this compound are not readily available.

CDK2 Inhibition

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Safety and Hazards

The compound has been classified under GHS07. The hazard statements associated with it are H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, suggesting to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so.

Future Directions

While specific future directions for this compound are not available in the retrieved data, it’s worth noting that pyrazolo[3,4-d]pyrimidine derivatives have shown promise in the development of novel CDK2 inhibitors. This suggests potential future research directions in the field of drug discovery and development, particularly in the context of cancer therapeutics.

Mechanism of Action

Target of Action

The primary target of 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is the FLT3 kinase . This kinase plays a crucial role in the proliferation and survival of certain types of cells, particularly those involved in hematopoiesis, the process of forming blood cellular components .

Mode of Action

3-Iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine acts as a potent inhibitor of FLT3 kinase . By binding to this kinase, it inhibits its activity, leading to a decrease in the proliferation of cells that rely on this kinase for growth and survival .

Biochemical Pathways

The inhibition of FLT3 kinase by 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine affects several downstream signaling pathways. These include the PI3K/AKT/mTOR pathway, which is involved in cell survival and proliferation, and the RAS/RAF/MEK/ERK pathway, which is involved in cell growth .

Result of Action

The result of the action of 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a decrease in the proliferation of cells that rely on FLT3 kinase for growth and survival . This makes it a potential therapeutic agent for conditions characterized by overactive FLT3 kinase, such as FLT3-ITD positive acute myeloid leukemia .

Synthesis routes and methods I

Procedure details

A solution of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (2 g, 0.0077 mol) and K2CO3 (4.2 g, 0.031 mol) in DMF (50 mL) was brought to 80° C. under an argon atmosphere. Isopropylbromide (1.0 g, 0.0084 mol) was added with a syringe. Reaction was refluxed under argon atmosphere for 2 hours. Solid K2CO3 was removed by filtration. Solvent was partially removed in vacuo. Sodium citrate (50 mL) was added and reaction was extracted with EtOAc. Organic phases concentrated in vacuo and purified using silica gel column chromatography [MeOH—CH2Cl2, 5:95] yielding BA12 (1.68 g, 72% yield). ESI-MS (M+H)+ m/z calcd 304.0, found 304.1.

Synthesis routes and methods II

Procedure details

To 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (200 mg, 0.766 mmol) in N,N-Dimethylformamide (DMF) (5 mL) was added cesium carbonate (300 mg, 0.919 mmol) followed by 2-iodopropane (0.080 mL, 0.805 mmol), and the reaction mixture was stirred over the weekend (3 days) at 80° C. in a sealed vessel. The reaction was allowed to cool down to room temperature. The mixture was poured onto water and EtOAc. The organic layer was separated, washed with brine, dried (MgSO4), filtered and concentrated to afford 3-iodo-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (160 mg) as a white solid. LC/MS (ES) m/z=3.4.0 [M+H]+.